Cas no 1242081-87-3 (Benzenepropanoic acid, 4-cyano-, butyl ester)
1242081-87-3 structure
Product Name:Benzenepropanoic acid, 4-cyano-, butyl ester
CAS No:1242081-87-3
MF:C14H17NO2
MW:231.290283918381
CID:6641111
Update Time:2024-01-29
Benzenepropanoic acid, 4-cyano-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, 4-cyano-, butyl ester
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- Inchi: 1S/C14H17NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-7H,2-3,8-10H2,1H3
- InChI Key: GWXBCUYGZHGJCI-UHFFFAOYSA-N
- SMILES: C1(CCC(OCCCC)=O)=CC=C(C#N)C=C1
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 351.1±25.0 °C(Predicted)
Benzenepropanoic acid, 4-cyano-, butyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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